N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-fluoro-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C18H21FN4O3S.ClH/c1-21(2)8-3-9-22(17(26)11-23-15(24)6-7-16(23)25)18-20-13-5-4-12(19)10-14(13)27-18;/h4-5,10H,3,6-9,11H2,1-2H3;1H
• InChI Key: WYVMHUPZENETLR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)CN3C(=O)CCC3=O.Cl
• Molecular Formula: C18H22ClFN4O3S
• Molecular Weight: 428.9 g/mol

Description

N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClFN4O3S and its molecular weight is 428.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

The synthesis of related N-acylaminophenothiazines and benzothiazole derivatives demonstrates the chemical versatility and potential pharmacological applications of compounds within this class. For instance, the synthesis of various acetamide derivatives promoted by carbodiimide condensation catalysis offers a fast and convenient method for producing compounds with potential biological activities (Yu et al., 2014). Similarly, the generation of a structurally diverse library through alkylation and ring closure reactions using related compounds as starting materials indicates their utility in creating novel molecules for further biological evaluation (Roman, 2013).

Biological Activities and Applications

Compounds structurally related to N-(3-(dimethylamino)propyl)-2-(2,5-dioxopyrrolidin-1-yl)-N-(6-fluorobenzo[d]thiazol-2-yl)acetamide hydrochloride have been explored for various biological activities, including anti-inflammatory and antimicrobial activities. For example, certain derivatives have shown significant anti-inflammatory activity, highlighting their potential as leads for the development of new anti-inflammatory agents (Sunder & Maleraju, 2013). Moreover, the exploration of these compounds in the context of kinase inhibition and anticancer activities further underscores their potential in the development of new therapeutic agents (Fallah-Tafti et al., 2011).